Cas no 33776-38-4 (1,1':4',1''-Terphenyl,2'-methyl-)

1,1':4',1''-Terphenyl,2'-methyl- structure
33776-38-4 structure
Product Name:1,1':4',1''-Terphenyl,2'-methyl-
CAS No:33776-38-4
MF:C19H16
MW:244.330345153809
CID:294450
PubChem ID:618460
Update Time:2025-04-19

1,1':4',1''-Terphenyl,2'-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':4',1''-Terphenyl,2'-methyl-
    • 2'-METHYL-[1,1':4',1'']TERPHENYL
    • 1-Methyl-2,5-diphenyl-benzol
    • 2,5-Diphenyltoluol
    • 2'-methyl-[1,1',4',1'']terphenyl
    • 2-methylpropylmagnesium chloride
    • 2'-methyl-p-terphenyl
    • 3-Methyl-1,4-diphenylbenzene
    • chloro-(2-methylpropyl)magnesium
    • i-butylmagnesium chloride
    • Isobutylmagnesium chloride solution
    • Me2CHCH2MgCl
    • 1,1':4',1''-Terphenyl-, 3'-methyl-
    • VNLPFGAPKAMFHU-UHFFFAOYSA-N
    • 2'-METHYL-[1,1'
    • 33776-38-4
    • AKOS015965598
    • 2,5-diphenyl-toluol
    • 2-methyl-1,4-diphenylbenzene
    • Inchi: 1S/C19H16/c1-15-14-18(16-8-4-2-5-9-16)12-13-19(15)17-10-6-3-7-11-17/h2-14H,1H3
    • InChI Key: VNLPFGAPKAMFHU-UHFFFAOYSA-N
    • SMILES: C1(C=CC(C2C=CC=CC=2)=CC=1C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.12500
  • Monoisotopic Mass: 244.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 5.32900

1,1':4',1''-Terphenyl,2'-methyl- Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,1':4',1''-Terphenyl,2'-methyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  15 h, 110 °C; 110 °C → rt
1.2 Reagents: Sodium bicarbonate
Reference
Benzylic C-H Functionalization by [Et3SiH+KOtBu] leads to Radical Rearrangements in o-tolyl Aryl Ethers, Amines and Sulfides
Arokianathar, Jude N.; Kolodziejczak, Krystian; Bugden, Frances E.; Clark, Kenneth F.; Tuttle, Tell; et al, Advanced Synthesis & Catalysis, 2020, 362(11), 2260-2267

1,1':4',1''-Terphenyl,2'-methyl- Raw materials

1,1':4',1''-Terphenyl,2'-methyl- Preparation Products

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